N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide

• IUPAC Name: N-[(3S,4S)-4-hydroxythiolan-3-yl]benzamide
• InChI: InChI=1S/C11H13NO2S/c13-10-7-15-6-9(10)12-11(14)8-4-2-1-3-5-8/h1-5,9-10,13H,6-7H2,(H,12,14)/t9-,10-/m1/s1
• InChI Key: ZQHSEPZRRTWBRY-NXEZZACHSA-N
• Canonical SMILES: C1C(C(CS1)O)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: C1[C@H]([C@@H](CS1)O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol

Description

N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide, also known as HTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. HTB is a thioether derivative of benzamide and is commonly used as a chemical tool in biological and medical research.

Mechanism of Action

N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide exerts its biological effects by binding to specific target proteins and modulating their activity. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the formation of covalent bonds between the thiol group of this compound and the target protein.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the modulation of immune responses. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide is a highly versatile chemical tool that can be used in a wide range of laboratory experiments. Its high purity and stability make it a reliable reagent for studying biological systems. However, this compound does have some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are many potential future directions for research on N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide. One area of interest is the development of new this compound derivatives with improved properties, such as increased selectivity and potency. Another area of interest is the investigation of the mechanisms underlying the biological effects of this compound, which could lead to the development of new therapeutic strategies for the treatment of diseases. Finally, the application of this compound in the development of new diagnostic tools and imaging agents is an area of active research.

Synthesis Methods

The synthesis of N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide involves the reaction of 4-chlorobenzamide with L-cysteine in the presence of a reducing agent, such as sodium borohydride. The resulting compound is then treated with hydrochloric acid to obtain this compound in high yield and purity.

Scientific Research Applications

N-((3S,4S)-4-hydroxythiolan-3-yl)benzamide has been extensively studied for its potential applications in various areas of scientific research. It has been used as a chemical probe to study the function of enzymes, such as glycosidases and proteases, in biological systems. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and viral infections.